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Compound of Interest

Compound Name: 4-(Aminomethyl)pyridin-3-OL

CAS No.: 20485-35-2

Cat. No.: B1287776

Get Quote

To the researchers, scientists, and drug development professionals who hold this guide, we are

at a crucial juncture in the journey of a new chemical entity (NCE). The molecule in question, 4-
(aminomethyl)pyridin-3-ol, presents a fascinating scaffold. Its pyridine core, substituted with

both a basic aminomethyl group and an acidic hydroxyl group, suggests a rich and complex

physicochemical profile. Before this molecule can advance towards preclinical and clinical

evaluation, a thorough understanding of its solubility is not just recommended—it is imperative.

Poor aqueous solubility is a leading cause of failure for promising drug candidates, leading to

low bioavailability and unreliable in vitro assay results.[1][2][3]

This document is structured not as a rigid protocol, but as a comprehensive strategic guide. It is

designed to provide you, my fellow scientists, with the foundational knowledge, experimental

designs, and data interpretation frameworks necessary to fully characterize the solubility of 4-
(aminomethyl)pyridin-3-ol. We will delve into the causality behind our experimental choices,

ensuring that each step is a self-validating system that builds a complete and trustworthy

solubility profile.
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Physicochemical Landscape of 4-
(Aminomethyl)pyridin-3-ol
A molecule's structure is the blueprint for its physical behavior. Understanding the constituent

parts of 4-(aminomethyl)pyridin-3-ol allows us to form initial hypotheses about its solubility.

Molecular Structure:

Chemical Formula: C₆H₈N₂O[4]

Molecular Weight: 124.14 g/mol [4]

Core Scaffold: A pyridine ring, which is a polar aromatic heterocycle.

Key Functional Groups:

3-hydroxyl (-OH) group: This phenolic group is expected to be weakly acidic and is a

strong hydrogen bond donor and acceptor. The presence of hydroxyl groups significantly

enhances water solubility through hydrogen bonding with water molecules.[5]

4-aminomethyl (-CH₂NH₂) group: This primary amine is basic and a strong hydrogen bond

donor and acceptor. The amino group can be protonated in acidic solutions, forming a

cation that dramatically increases aqueous solubility.[5]

Predicted Properties:

Based on its structure, 4-(aminomethyl)pyridin-3-ol is predicted to be an amphoteric

molecule, capable of acting as both an acid and a base. This dual nature is the single most

important predictor of a complex, pH-dependent solubility profile.

pKa Prediction: While experimental pKa values are not readily available, we can predict two

key ionization constants: one for the basic aminomethyl group (likely pKa around 8-9) and

one for the acidic hydroxyl group (likely pKa around 9-10). The pyridine ring nitrogen also

has a basic character, though its pKa will be lower than the aminomethyl group.

Initial Solubility Hypothesis: The molecule's ability to form multiple hydrogen bonds and its

ionizable nature strongly suggest good intrinsic aqueous solubility.[5][6] We can hypothesize
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that its solubility will be lowest near its isoelectric point (the pH at which the net charge is

zero) and will increase significantly at pH values where it is predominantly in its cationic (low

pH) or anionic (high pH) form.

Property
Predicted
Value/Characteristic

Rationale

CAS Number 20485-35-2
Unique chemical identifier.[4]

[7]

Molecular Formula C₆H₈N₂O
Derived from molecular

structure.[4]

Molecular Weight 124.14 Sum of atomic weights.[4]

Predicted pKa (Amino) ~8.5 ± 0.5

Typical for primary

aminomethyl groups adjacent

to an aromatic ring.

Predicted pKa (Hydroxyl) ~9.5 ± 0.5
Typical for a phenolic hydroxyl

group on a pyridine ring.

Polarity High

Presence of -OH, -NH₂, and

pyridine nitrogen facilitates

strong dipole-dipole

interactions and hydrogen

bonding.

Expected Aqueous Solubility
Moderate to High, Highly pH-

Dependent

Multiple hydrogen bonding

sites and ionizable groups

suggest favorable interaction

with water.

The Strategic Importance of Kinetic vs.
Thermodynamic Solubility
In drug discovery, not all solubility measurements are created equal. It is critical to distinguish

between two key types: kinetic and thermodynamic solubility.[8][9]
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Kinetic Solubility: This is a high-throughput measurement of how quickly a compound

precipitates out of a solution when added from a concentrated organic stock (typically

DMSO).[1][9][10][11] It reflects the solubility of the fastest precipitating species, which may

be an amorphous form, and is highly dependent on the experimental protocol (e.g.,

incubation time, DMSO concentration).[1][10] Its primary utility is in the early discovery

phase for rapid screening of large compound libraries.[9][12]

Thermodynamic Solubility: Also known as equilibrium solubility, this is the true measure of a

compound's solubility.[1][9] It is determined by allowing an excess of the solid compound to

reach equilibrium in a solvent over an extended period (typically 24 hours or more).[3][13]

This value represents the saturation concentration of the most stable crystalline form of the

compound and is essential for lead optimization and formulation development.[9][12][14]

Our investigation will begin with a rapid kinetic assessment, followed by a rigorous

determination of the thermodynamic solubility, which will serve as the "gold standard" for this

molecule.

Experimental Workflows for Comprehensive
Solubility Profiling
High-Throughput Kinetic Solubility Assay
Objective: To obtain a rapid, early-stage assessment of the solubility of 4-
(aminomethyl)pyridin-3-ol under non-equilibrium conditions, which is useful for guiding initial

in vitro biological assays.

Methodology: Nephelometry (Light Scattering)

This method is chosen for its speed and suitability for high-throughput screening. It measures

the turbidity of a solution caused by the precipitation of the compound.[6][10]

Step-by-Step Protocol:

Stock Solution Preparation: Prepare a 10 mM stock solution of 4-(aminomethyl)pyridin-3-ol
in 100% dimethyl sulfoxide (DMSO).
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Plate Setup: In a 96-well microtiter plate, add 2 µL of the DMSO stock solution to wells

containing 198 µL of aqueous phosphate-buffered saline (PBS) at pH 7.4. This creates a

starting concentration of 100 µM with 1% DMSO.

Serial Dilution: Perform serial dilutions across the plate to create a range of concentrations

(e.g., 100 µM down to 0.78 µM).

Incubation: Mix the plate thoroughly and incubate at a controlled temperature (e.g., 25°C) for

a defined period, typically 1-2 hours.[10]

Measurement: Use a nephelometer to measure the light scattering in each well. The

concentration at which a significant increase in light scattering is observed above the

background is recorded as the kinetic solubility.

Causality and Trustworthiness: This protocol is self-validating through the use of positive and

negative controls. A known soluble compound (e.g., Propranolol) should show no precipitation,

while a known insoluble compound (e.g., Nifedipine) should precipitate at low concentrations.

The inclusion of these controls ensures the assay is performing as expected.

Preparation

Assay Execution Analysis

Prepare 10 mM Stock
in 100% DMSO

Add 2µL Stock to
198µL PBS in Plate

Prepare PBS (pH 7.4)

Perform Serial
Dilutions Incubate (1-2h, 25°C) Measure Light Scattering

(Nephelometry)
Determine Kinetic

Solubility (µM)

Setup Equilibration Analysis

Add Excess Solid
Compound to Vials Add Aqueous Buffer Seal and Shake

(24h, 25°C)
Filter Supernatant

(0.22 µm filter)
Quantify Filtrate

via HPLC-UV
Determine Thermodynamic

Solubility (mg/mL)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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